N,N-Diisopropyl-2-(5-methoxy-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: 2-(5-methoxy-1H-indol-3-yl)-2-oxo-N,N-di(propan-2-yl)acetamide
• InChI: InChI=1S/C17H22N2O3/c1-10(2)19(11(3)4)17(21)16(20)14-9-18-15-7-6-12(22-5)8-13(14)15/h6-11,18H,1-5H3
• InChI Key: CKRKISNXFPSRFT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(C(C)C)C(=O)C(=O)C1=CNC2=C1C=C(C=C2)OC
• Molecular Formula: C17H22N2O3
• DSSTOX Substance ID: DTXSID201343934
• Molecular Weight: 302.37 g/mol
• CAS RN: 2426-22-4

Description

N,N-Diisopropyl-2-(5-methoxy-1H-indol-3-yl)-2-oxoacetamide, also known as DIPIM, is a synthetic compound that has been studied in recent years due to its potential applications in scientific research. It is a highly stable, non-toxic compound that is soluble in a variety of organic solvents and can be used in a wide range of laboratory experiments. DIPIM has been used in various studies in the fields of biochemistry and physiology, and has been found to have a number of biochemical and physiological effects.

Scientific Research Applications

Analytical Chemistry

• The Speeter and Anthony synthetic route for 5-MeO-DIPT, a psychoactive tryptamine derivative, involves compounds related to N,N-Diisopropyl-2-(5-methoxy-1H-indol-3-yl)-2-oxoacetamide. This route was characterized using ESI-MS-MS and ESI-TOF-MS, highlighting the analytical chemistry applications of such compounds (Brandt et al., 2004).

Synthesis and Biological Evaluation

• A series of indol-3-yl-oxoacetamides were synthesized, demonstrating their potential as potent cannabinoid receptor type 2 ligands in preliminary biological evaluations (Moldovan et al., 2017).
• Novel N-substituted 2-(2-(adamantan-1-yl)-1H-indol-3-yl)-2-oxoacetamide derivatives were synthesized and evaluated for their cytotoxicity in human cell lines, showing significant anti-proliferative activity (Hu et al., 2016).

Marine Inspired Compounds

• Marine-inspired indole alkaloids, including 2-(1H-indol-3-yl)-N,N-dimethylethanamine derivatives, were evaluated for their antidepressant and sedative activities, highlighting the therapeutic potential of such compounds (Ibrahim et al., 2017).

Pharmaceutical Applications

• Certain indolecarboxamidotetrazoles, with substituents on the indole core, have been shown to inhibit histamine release, indicating their potential as antiallergy agents (Unangst et al., 1989).

Chemical Constituents in Medicinal Plants

• Compounds related to N,N-Diisopropyl-2-(5-methoxy-1H-indol-3-yl)-2-oxoacetamide have been isolated from the roots of Isatis indigotica, a plant used in traditional medicine, indicating the relevance of such compounds in phytochemistry and pharmacognosy (Chen et al., 2013).